Cas no 1672661-80-1 (1H-Inden-1-one, 7-[(difluoromethyl)thio]-4-fluoro-2,3-dihydro-)

• Product Name: 1H-Inden-1-one, 7-[(difluoromethyl)thio]-4-fluoro-2,3-dihydro-
• CAS No: 1672661-80-1
• MF: C₁₀H₇F₃OS
• MW: 232.222192049026
• CID: 5102566
• PubChem ID: 117942619
• Update Time: 2024-03-01

1H-Inden-1-one, 7-[(difluoromethyl)thio]-4-fluoro-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 7-[(difluoromethyl)thio]-4-fluoro-2,3-dihydro-

• Inchi： 1S/C10H7F3OS/c11-6-2-4-8(15-10(12)13)9-5(6)1-3-7(9)14/h2,4,10H,1,3H2
• InChI Key： HETSWFDJDIQHOI-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(F)=CC=C2SC(F)F)CC1

Computed Properties

• Exact Mass: 232.01697050g/mol
• Monoisotopic Mass: 232.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4Ų